Cas no 5221-40-9 (N-(pyridin-3-yl)benzamide)
N-(pyridin-3-yl)benzamide structure
Product Name:N-(pyridin-3-yl)benzamide
CAS No:5221-40-9
MF:C12H10N2O
MW:198.22060251236
CID:936581
PubChem ID:293813
Update Time:2025-04-19
N-(pyridin-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(pyridin-3-yl)benzamide
- N-pyridin-3-ylbenzamide
- benzamide, N-3-pyridinyl-
- N-3-Pyridinylbenzamide
- 5221-40-9
- N-(3-Pyridyl)-Benzamide
- CHEMBL1645406
- DTXSID60303766
- 3-benzamidopyridine
- AKOS002390128
- NSC161052
- Oprea1_286481
- NSC-161052
- BDBM50447617
- SCHEMBL167081
-
- Inchi: 1S/C12H10N2O/c15-12(10-5-2-1-3-6-10)14-11-7-4-8-13-9-11/h1-9H,(H,14,15)
- InChI Key: BBTGWRLIETYEJO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NC1C=NC=CC=1
Computed Properties
- Exact Mass: 198.0794
- Monoisotopic Mass: 198.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.227
- Boiling Point: 265.8°C at 760 mmHg
- Flash Point: 114.5°C
- Refractive Index: 1.65
- PSA: 41.99
N-(pyridin-3-yl)benzamide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5221-40-9 (N-(pyridin-3-yl)benzamide) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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